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Compound of Interest

Compound Name: 3-(3-Methylphenyl)benzaldehyde

Cat. No.: B1585631

An In-depth Technical Guide to the Physicochemical Properties of 3-(3-
Methylphenyl)benzaldehyde

This guide provides a comprehensive overview of the physicochemical properties, experimental
characterization, and safe handling of 3-(3-Methylphenyl)benzaldehyde. Designed for
researchers, scientists, and professionals in drug development, this document synthesizes
technical data with practical, field-proven insights to support laboratory applications and further
research.

Introduction and Chemical Identity

3-(3-Methylphenyl)benzaldehyde, also known as 3'-Methyl-[1,1'-biphenyl]-3-carbaldehyde, is
a bi-aryl aldehyde. Its structure, featuring two phenyl rings with methyl and aldehyde functional
groups, makes it a valuable intermediate in organic synthesis, particularly for creating more
complex molecules in pharmaceutical and materials science research. Understanding its
fundamental physicochemical properties is critical for its effective application, from reaction
design and solvent selection to purification and storage.

This document serves as a technical resource, detailing the compound's identity, core physical
properties, and the experimental protocols required for their validation. The methodologies
described are grounded in established laboratory principles, ensuring reliability and
reproducibility.
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Core Physicochemical Data

The fundamental properties of 3-(3-Methylphenyl)benzaldehyde are summarized below.
These values are essential for predicting its behavior in various chemical and physical

processes.
Property Value Source
IUPAC Name 3 PubChem[1]
methylphenyl)benzaldehyde
CAS Number 216443-78-6 Sigma-Aldrich[2]
Molecular Formula C14H120 PubChem[1]
Molecular Weight 196.24 g/mol PubChem[1], Sigma-Aldrich[2]
Physical Form Solid Sigma-Aldrich[2]
Boiling Point 337.3 £ 21.0 °C (Predicted) ChemBK[3]
Density 1.074 + 0.06 g/cm3 (Predicted) = ChemBK]3]

N Under inert gas (Nitrogen or
Storage Conditions ChemBK[3]
Argon) at 2-8°C

Chemical Structure and Identifiers

The structure consists of a benzaldehyde moiety linked to a toluene moiety at the meta-
positions.

Caption: 2D structure of 3-(3-Methylphenyl)benzaldehyde.

Synonyms: 3'-Methyl-[1,1'-biphenyl]-3-carbaldehyde, 3'-Methyl-biphenyl-3-carboxaldehyde, 3-
(m-tolyl)benzaldehyde.[1]

Experimental Characterization Protocols

Accurate characterization is paramount. The following sections detail the standard, self-
validating protocols for determining the key physicochemical properties of a solid organic
compound like 3-(3-Methylphenyl)benzaldehyde.
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Melting Point Determination

Expertise & Experience: The melting point is a robust indicator of purity. A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure crystalline compound, whereas impurities
depress and broaden this range.[4] This phenomenon, known as melting point depression, is a
direct consequence of the disruption of the crystal lattice by foreign molecules.

Trustworthiness: The protocol's reliability hinges on a slow, controlled heating rate near the
melting point (approx. 1-2°C per minute) to ensure thermal equilibrium between the sample, the
heating block, and the thermometer.[4] A preliminary rapid determination is advised to find the
approximate melting point, saving time on subsequent, precise measurements.

Step-by-Step Protocol (Capillary Method):

o Sample Preparation: Place a small amount of the compound on a clean, dry surface and
crush it into a fine powder.[5]

o Capillary Loading: Take a glass capillary tube sealed at one end. Push the open end into the
powdered sample to load a small amount of material.

o Packing: Gently tap the sealed end of the capillary on a hard surface to pack the powder
down into a dense column of 1-2 mm in height.[6]

o Apparatus Setup: Place the packed capillary into the sample holder of a melting point
apparatus (e.g., a Mel-Temp or similar device).

e Heating:

o Rapid Scan: Quickly heat the block to determine an approximate melting range. Allow the
apparatus to cool.

o Accurate Measurement: Using a fresh sample, heat rapidly to about 15-20°C below the
approximate melting point.

o Slow Scan: Decrease the heating rate to 1-2°C per minute.[4]

e Observation & Recording:

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://medpharma12.com/index.php/2025/04/15/organic-chemistry-practical-bp-208p/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Record the temperature (T1) at which the first drop of liquid appears.

o Record the temperature (T2) at which the entire sample has completely liquefied.

» Reporting: The melting point is reported as the range T1 — T2. For a pure compound, this
range should be narrow.
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Caption: Workflow for Melting Point Determination.

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b1585631?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Solubility Assessment

Expertise & Experience: Solubility provides critical insights into the polarity and intermolecular
forces of a compound. The "like dissolves like" principle is fundamental. 3-(3-
Methylphenyl)benzaldehyde, with its large nonpolar biphenyl structure and a polar aldehyde
group, is expected to be insoluble in water but soluble in common organic solvents like diethyl
ether, acetone, and ethanol.

Trustworthiness: This protocol is a systematic, qualitative screen. By testing solubility in a
sequence of solvents with varying polarities and pH, one can infer the presence of acidic or
basic functional groups and the overall polarity of the molecule.[7]

Step-by-Step Protocol:
e Preparation: In a small test tube, add approximately 25 mg of the compound.

o Water Solubility: Add 0.75 mL of deionized water in portions, shaking vigorously after each
addition.[8] Observe if the solid dissolves. Test the resulting solution with pH paper to check
for any acidic or basic character.

o Organic Solvent Solubility: If insoluble in water, use a fresh 25 mg sample for each organic
solvent test.

o Add 0.75 mL of diethyl ether and shake.
o Add 0.75 mL of ethanol and shake.
o Add 0.75 mL of acetone and shake.

e Aqueous Acid/Base Solubility: For water-insoluble compounds, testing solubility in 5% aq.
NaOH and 5% ag. HCI can indicate the presence of acidic (e.g., phenol) or basic (e.qg.,
amine) functional groups, respectively.[7] Given the aldehyde structure, no significant
solubility is expected in these aqueous solutions.

e Recording: Record the compound as "soluble," "partially soluble,” or "insoluble"” for each
solvent.
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Caption: Workflow for Qualitative Solubility Assessment.

Chemical Reactivity and Functional Group
Identification
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The chemical behavior of 3-(3-Methylphenyl)benzaldehyde is dominated by the aldehyde
functional group. Aldehydes are readily oxidized to carboxylic acids, a property that
distinguishes them from ketones.[8]

Expertise & Experience: The following are classic qualitative tests that leverage the ease of
oxidation of the aldehyde group. A positive result in these tests provides strong, corroborating
evidence for the presence of the -CHO functional group.

Tollens' Test (Silver Mirror Test)

Principle: Tollens' reagent, an alkaline solution of ammoniacal silver nitrate [Ag(NH3)z]*, is a
mild oxidizing agent. It oxidizes an aldehyde to a carboxylate anion, and in the process, the
silver(l) ions are reduced to elemental silver, which deposits as a characteristic silver mirror on
the inside of the test tube.[9]

Step-by-Step Protocol:

o Reagent Preparation: In a clean test tube, add 1 mL of 5% silver nitrate solution. Add 1-2
drops of 10% sodium hydroxide solution to form a brown precipitate of silver oxide. Add 2%
dilute ammonia solution dropwise, with shaking, until the brown precipitate just dissolves.
This is freshly prepared Tollens' reagent.[9]

e Reaction: Add a small amount (20-30 mg) of the compound to the reagent.

o Observation: Place the test tube in a warm water bath (60-70°C) for 5-10 minutes.[9] The
formation of a silver mirror or a black precipitate indicates a positive test for an aldehyde.

Fehling's Test

Principle: Fehling's solution contains copper(ll) ions complexed with tartrate in an alkaline
solution. Aliphatic aldehydes can reduce the blue Cu?* complex to red copper(l) oxide (Cuz0).
Aromatic aldehydes, like 3-(3-Methylphenyl)benzaldehyde, generally react more slowly or not
at all, but a positive test is still indicative.

Step-by-Step Protocol:

o Reagent Preparation: Mix equal volumes of Fehling's Solution A (copper(ll) sulfate in water)
and Fehling's Solution B (potassium sodium tartrate and NaOH in water) in a test tube.[9]
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¢ Reaction: Add a small amount of the compound to the blue Fehling's solution.

¢ Observation: Gently heat the mixture in a boiling water bath for a few minutes.[10] The
formation of a brick-red precipitate of Cu20 confirms the presence of an aldehyde.[9]
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Caption: Decision workflow for aldehyde functional group tests.

Safety and Handling

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://collegedunia.com/exams/tests-for-aldehydes-and-ketones-chemistry-articleid-4809
https://byjus.com/chemistry/tests-for-aldehydes-and-ketones/
https://www.benchchem.com/product/b1585631?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Authoritative Grounding: The safety information is derived from Globally Harmonized System
(GHS) classifications and material safety data sheets (MSDS).

Primary Hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

Skin Irritation (Category 2): Causes skin irritation.[1]

Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1]

Handling and Personal Protective Equipment (PPE):

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

e Personal Protective Equipment:
o Wear protective gloves (nitrile or neoprene).
o Wear safety glasses with side-shields or chemical goggles.
o Wear a lab coat.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage:
o Store in a tightly sealed container.
o Keep in a cool, dry, and well-ventilated place.

o Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C to prevent oxidation of the
aldehyde group.[3]
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Conclusion

3-(3-Methylphenyl)benzaldehyde is a solid aromatic aldehyde with well-defined
physicochemical properties. Its characterization relies on standard laboratory techniques such
as melting point determination for purity assessment, solubility tests to understand its polarity,
and classic chemical tests to confirm the aldehyde functionality. Proper handling and storage
under inert gas are crucial to maintain its integrity. The data and protocols presented in this
guide provide a solid foundation for the safe and effective use of this compound in advanced
chemical synthesis and research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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